![molecular formula C20H17ClN4O2S B2473826 2-(1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-(3,4-dimethoxyphenyl)thiazole CAS No. 1105220-46-9](/img/structure/B2473826.png)
2-(1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-(3,4-dimethoxyphenyl)thiazole
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Description
2-(1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4-(3,4-dimethoxyphenyl)thiazole is a useful research compound. Its molecular formula is C20H17ClN4O2S and its molecular weight is 412.89. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of structurally related compounds, such as 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole, has been reported, demonstrating high yields and the ability to form crystals suitable for structure determination via single crystal diffraction. These compounds are essentially planar, which may influence their interaction with various biological targets and materials (Kariuki et al., 2021).
Biological Activity
Research on novel 4,5-disubstituted thiazolyl urea derivatives revealed promising antitumor activities, indicating the potential use of these compounds in the development of new cancer therapies. These findings highlight the diverse biological activities of thiazole derivatives, suggesting that structurally related compounds might also exhibit significant biological effects (Ling et al., 2008).
Antimicrobial Activities
Compounds such as 4-Amino-3-(1-p-chlorophenyl-5-methyl-1,2,3-triazol-4-yl)-5-mercapto-s-triazole have demonstrated broad-spectrum high antimicrobial activities. The interest in these compounds is driven by their antibacterial and antifungal properties, making them potential candidates for developing new antimicrobial agents (Sun et al., 2000).
Agrochemical Applications
The synthesis of novel thiophosphoryl oximates containing thiazole and 1,2,3-triazole rings has been undertaken to find agrochemicals with high activity and low toxicity. Preliminary bioassays indicate that some of these compounds possess moderate insecticidal and fungicidal activities, showcasing the potential for use in agricultural settings (Zhu et al., 2009).
properties
IUPAC Name |
2-[1-(3-chlorophenyl)-5-methyltriazol-4-yl]-4-(3,4-dimethoxyphenyl)-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN4O2S/c1-12-19(23-24-25(12)15-6-4-5-14(21)10-15)20-22-16(11-28-20)13-7-8-17(26-2)18(9-13)27-3/h4-11H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSIXMWIYUMAQMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=CC=C2)Cl)C3=NC(=CS3)C4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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